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Compound of Interest

Compound Name: DL-m-Tyrosine-d3

Cat. No.: B15622824

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling DL-m-Tyrosine-d3, including detailed operational and disposal plans.
By adhering to these procedural, step-by-step instructions, you can minimize risks and maintain
a secure workspace.

Personal Protective Equipment (PPE) and
Engineering Controls

While DL-m-Tyrosine-d3 and its non-deuterated analog, DL-Tyrosine, are not classified as
hazardous substances, it is crucial to follow standard laboratory safety practices.[1][2]
Adherence to proper personal protective equipment (PPE) protocols and the use of
engineering controls are fundamental to safe handling.

Minimum PPE Requirements:

o Eye Protection: Safety glasses with side shields are the minimum requirement.[3][4] For
tasks with a splash hazard, it is recommended to use goggles and a face shield in addition to
safety glasses.[3]

e Hand Protection: Disposable nitrile gloves are recommended for incidental contact.[3] If
prolonged contact or immersion is anticipated, heavier-duty gloves should be considered.
Always remove gloves and wash your hands after handling the substance.[5]
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o Body Protection: A standard laboratory coat should be worn to protect against spills.[3][5]

o Footwear: Closed-toe shoes are mandatory in a laboratory setting to protect from spills and
falling objects.[3][5]

Engineering Controls:

o Ventilation: Work in a well-ventilated area.[6] For procedures that may generate dust, a fume
hood should be used.[6]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the work area.[7]

Operational Procedures for Safe Handling

A systematic approach to handling DL-m-Tyrosine-d3 will minimize the risk of exposure and
contamination.

Step 1: Preparation

» Hazard Assessment: Before beginning work, review the Safety Data Sheet (SDS) and
conduct a risk assessment for the specific procedures you will be performing.[5]

o Gather Materials: Assemble all necessary equipment and reagents, including DL-m-
Tyrosine-d3, solvents, and any other required chemicals.

e Don PPE: Put on all required personal protective equipment as outlined above.
Step 2: Weighing and Transfer

o Designated Area: Conduct all weighing and transfers of the solid material in a designated
area, such as a weighing station or within a fume hood, to contain any potential dust.

o Avoid Dust Generation: Handle the solid material carefully to minimize the creation of dust.

o Clean Up Spills Promptly: In the event of a spill, follow the spill cleanup procedures outlined
below.
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Step 3: Solution Preparation

e Solvent Selection: Use appropriate deuterated solvents to maintain the isotopic purity of the
compound.[8]

» Dissolving: When dissolving the solid, add it slowly to the solvent to avoid splashing.
Step 4: Post-Handling

o Decontamination: Clean all glassware and equipment that came into contact with DL-m-
Tyrosine-d3.

e Hand Washing: Wash your hands thoroughly with soap and water after removing your
gloves.

Spill and Emergency Procedures
In the event of an accidental release, follow these procedures.
Spill Cleanup:

o Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure it is well-ventilated.

o Containment: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it in a labeled container for disposal.

» Cleaning: Clean the spill area with a wet cloth or paper towels to remove any remaining
residue.

» Disposal: Dispose of all cleanup materials as chemical waste.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] If irritation persists, seek medical
attention.[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Handling_and_Storing_Deuterated_Compounds.pdf
https://www.benchchem.com/product/b15622824?utm_src=pdf-body
https://www.benchchem.com/product/b15622824?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1374009&productDescription=DL-TYROSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1374009&productDescription=DL-TYROSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Skin Contact: Wash the affected area with soap and water.[7]

 Inhalation: Move the affected person to fresh air.[7] If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration.[7] Seek medical attention if you feel unwell.[7]

¢ Ingestion: Do NOT induce vomiting.[2] Wash out the mouth with water and seek medical
attention.[2]

Disposal Plan

Proper disposal of DL-m-Tyrosine-d3 and its containers is essential to prevent environmental
contamination.

Waste Identification and Segregation:

e Collect waste DL-m-Tyrosine-d3 and any contaminated materials (e.g., gloves, weighing
paper) in a designated, clearly labeled, and sealed container.

e Do not mix this waste with other waste streams unless explicitly permitted by your
institution's waste management guidelines.

Disposal Method:

o Dispose of the chemical waste through your institution's hazardous waste disposal program.
[7] Follow all local, state, and federal regulations for chemical waste disposal.

o Empty containers should be rinsed and disposed of according to institutional guidelines.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of L-Tyrosine, the non-
deuterated analog of DL-m-Tyrosine-d3.
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Property Value Reference
Molecular Formula C9H11NO3

Molecular Weight 181.19 g/mol

Melting Point 344 °C (decomposes)

Flash Point 176 °C (Closed Cup)

Solubility in Water 0.45 g/L (25 °C) [9]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of DL-m-

Tyrosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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